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Compound of Interest

Compound Name: Boc-Aminooxy-PEG4-NH2

L Get Quote

Cat. No.: B611193

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical reagents is paramount. This document provides essential, immediate
safety and logistical information for Boc-Aminooxy-PEG4-NH2, including operational and
disposal plans, to ensure laboratory safety and proper management of this compound.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of Boc-Aminooxy-PEG4-NH2 is
the first step in safe handling. The following table summarizes key quantitative data for this

compound.
Property Value
Molecular Weight 324.37 g/mol [1]

Chemical Formula

C13H28N207[1]

CAS Number 2062663-66-3[1]

Appearance Colorless to light yellow liquid[1]
Density 1.114 g/cm3[1]

Solubility Soluble in DMSO (= 100 mg/mL)[1]

Storage (Neat)

4°C, sealed from moisture[1]

Storage (In Solvent)

-80°C for 6 months; -20°C for 1 month[1]
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Hazard Identification and Personal Protective
Equipment (PPE)

Boc-Aminooxy-PEG4-NH2 is associated with the following hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Given these potential hazards, the following personal protective equipment (PPE) is mandatory
when handling this compound:

PPE Category Specific Requirements

Chemically resistant gloves (e.qg., nitrile)
Hand Protection inspected before each use. Dispose of

contaminated gloves properly.

) Safety glasses with side shields or chemical
Eye Protection
splash goggles.

A lab coat should be worn at all times. For larger
Skin and Body guantities or when there is a risk of splashing,

consider a chemically resistant apron.

Use in a well-ventilated area, such as a
Resoi chemical fume hood, to minimize inhalation
espiratory . .
exposure. If engineering controls are not

sufficient, a respirator may be required.

Operational Plan for Safe Handling

A systematic approach to handling Boc-Aminooxy-PEG4-NH2 from receipt to disposal is
crucial for laboratory safety.
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Receiving and Inspection

Upon receipt, inspect the container for any signs of damage or leakage. Verify that the product

name and CAS number on the label match the order.

Storage

Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area away

from incompatible materials. Follow the specific temperature guidelines for neat and in-solvent

storage to ensure stability.

Preparation and Use

Engineering Controls: All handling of Boc-Aminooxy-PEG4-NH2, including weighing and
solution preparation, should be conducted in a certified chemical fume hood to minimize
inhalation risks.

Preventing Contamination: Use dedicated spatulas and glassware.

Solution Preparation: When preparing solutions, add the solvent to the reagent slowly to
avoid splashing. If using a vortex or sonicator to aid dissolution, ensure the container is
securely capped.

Spill Management

In the event of a spill, evacuate the immediate area and alert your supervisor and the

institution's environmental health and safety (EHS) office. For small spills, if you are trained to

do so, use an absorbent material to contain the liquid, then clean the area with an appropriate

solvent. All materials used for cleanup should be treated as hazardous waste.

Disposal Plan

Proper disposal of Boc-Aminooxy-PEG4-NH2 and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

e Unused Product: Unused or waste Boc-Aminooxy-PEG4-NH2 should be collected in a

clearly labeled, sealed container for hazardous chemical waste.
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» Contaminated Materials: Any materials that have come into contact with the compound, such
as gloves, pipette tips, and absorbent pads, should also be disposed of as hazardous waste.

o Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate should be collected as hazardous waste. Once decontaminated, the container can be
disposed of according to institutional guidelines.

o Consult Local Regulations: Always consult your institution's EHS office and local regulations
for chemical waste disposal, as requirements can vary. While some non-hazardous
polyethylene glycol (PEG) compounds can be disposed of as regular waste, the hazardous
nature of this particular compound necessitates its disposal as chemical waste.

Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of Boc-Aminooxy-PEG4-
NH2 in a laboratory setting.
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Caption: Workflow for the safe handling of Boc-Aminooxy-PEG4-NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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boc-aminooxy-peg4-nh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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